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Compound of Interest

Compound Name: 2-Hexyl-1-decanol

Cat. No.: B030547 Get Quote

In-Depth Technical Profile of 2-Hexyl-1-decanol
For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of 2-Hexyl-1-decanol, a branched-chain

fatty alcohol. Its utility in various industrial and pharmaceutical applications stems from its

properties as a surfactant, emollient, and lubricant. This guide summarizes its fundamental

molecular and physical characteristics.

Chemical and Physical Properties
2-Hexyl-1-decanol is an aliphatic alcohol characterized by a 16-carbon chain. At room

temperature, it presents as a colorless to pale yellow, oily liquid with a mild, sweet odor. Its

branched structure influences its physical properties, such as its melting and boiling points.
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Property Value Source

Molecular Formula C16H34O

Molecular Weight 242.44 g/mol

CAS Number 2425-77-6

Linear Formula
CH3(CH2)7CH[(CH2)5CH3]C

H2OH

Physical Description
Colorless oily liquid with a mild

sweet odor

Density 0.836 g/mL at 25 °C

Boiling Point 193-197 °C at 33 mmHg

Melting Point -21 to -15 °C

Synonyms
2-Hexyldecanol, Hexyldecanol,

Guerbitol 16

Structural and Molecular Relationships
The following diagram illustrates the direct relationship between the chemical's name and its

fundamental molecular properties.
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Core properties of 2-Hexyl-1-decanol.
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To cite this document: BenchChem. [molecular formula and weight of 2-Hexyl-1-decanol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b030547#molecular-formula-and-weight-of-2-hexyl-1-
decanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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